Cas no 1256643-42-1 (7-methyl1,2,4triazolo4,3-apyrimidine-3-carboxylic acid)

• Product Name: 7-methyl1,2,4triazolo4,3-apyrimidine-3-carboxylic acid
• CAS No: 1256643-42-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD18381927
• CID: 1079704
• PubChem ID: 51072287
• Update Time: 2025-09-22

7-methyl1,2,4triazolo4,3-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid
• 7-Methyl[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid
• ALBB-016445
• 1,2,4-triazolo[4,3-a]pyrimidine-3-carboxylic acid, 7-methyl-
• 7-methyl[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
• 7-methyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylicacid
• DTXSID201183954
• MFCD18381927
• AKOS006317744
• AT12161
• 1256643-42-1
• LS-05114
• 7-methyl1,2,4triazolo4,3-apyrimidine-3-carboxylic acid

• MDL： MFCD18381927
• Inchi： 1S/C7H6N4O2/c1-4-2-3-11-5(6(12)13)9-10-7(11)8-4/h2-3H,1H3,(H,12,13)
• InChI Key： OKHCRVRHLQRYGZ-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2N=C(C)C=CN21)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines